Cas no 1890127-38-4 (5-(3-Bromophenoxy)pyrimidin-2-ol)

• Product Name: 5-(3-Bromophenoxy)pyrimidin-2-ol
• CAS No: 1890127-38-4
• MF: C₁₀H₇BrN₂O₂
• MW: 267.078781366348
• CID: 5739246
• PubChem ID: 115049612
• Update Time: 2023-11-10

5-(3-Bromophenoxy)pyrimidin-2-ol Chemical and Physical Properties

Names and Identifiers

• 1890127-38-4
• 5-(3-Bromophenoxy)pyrimidin-2-ol
• EN300-1599859
• 2(1H)-Pyrimidinone, 5-(3-bromophenoxy)-

• Inchi： 1S/C10H7BrN2O2/c11-7-2-1-3-8(4-7)15-9-5-12-10(14)13-6-9/h1-6H,(H,12,13,14)
• InChI Key： NFJMRGMEQNZZOQ-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)OC1C=NC(NC=1)=O

Computed Properties

• Exact Mass: 265.96909g/mol
• Monoisotopic Mass: 265.96909g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 50.7Ų

Experimental Properties

• Density: 1?+-.0.1 g/cm3(Predicted)
• pka: 8.03±0.10(Predicted)